Cas no 845866-76-4 (2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene)

• Product Name: 2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene
• CAS No: 845866-76-4
• MF: C₁₃H₉BrF₂O
• MW: 299.110769987106
• CID: 1825464
• PubChem ID: 2761162
• Update Time: 2025-05-26

2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene
• 1-(4-Bromobenzyloxy)-2,5-difluorobenzene
• AC1MC4BK
• CTK5I7433
• KB-147138
• DB-017277
• AKOS006180255
• DTXSID30375591
• 2-((4-Bromobenzyl)oxy)-1,4-difluorobenzene
• 2-(4-bromobenzyloxy)-1,4-difluorobenzene
• 845866-76-4

• MDL： MFCD06657948
• Inchi： 1S/C13H9BrF2O/c14-10-3-1-9(2-4-10)8-17-13-7-11(15)5-6-12(13)16/h1-7H,8H2
• InChI Key： MUUQHABDOBAXLN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 297.98000
• Monoisotopic Mass: 297.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 57-59°C
• Boiling Point: 343.3±32.0 °C at 760 mmHg
• Flash Point: 193.4±9.3 °C
• PSA: 9.23000
• LogP: 4.30630
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-[(4-bromophenyl)methoxy]-1,4-difluorobenzene

2-[(4-Bromophenyl)Methoxy]-1,4-Difluorobenzene: A Comprehensive Overview

2-[(4-Bromophenyl)Methoxy]-1,4-Difluorobenzene (CAS No. 845866-76-4) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its complex aromatic system, which includes a bromine atom at the para position of the phenyl ring and two fluorine atoms at the 1 and 4 positions of the benzene ring. The presence of these halogens introduces interesting electronic properties, making this compound a valuable tool in various research and industrial applications.

The synthesis of 2-[(4-Bromophenyl)Methoxy]-1,4-Difluorobenzene involves a multi-step process that typically begins with the preparation of the difluorobenzene derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the methoxy group attached to the 4-bromophenyl moiety. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to achieve higher yields and better selectivity in the synthesis process.

One of the most promising applications of 2-[(4-Bromophenyl)Methoxy]-1,4-Difluorobenzene lies in its potential as a precursor for drug development. The compound's ability to modulate cellular signaling pathways has been extensively studied in preclinical models. For example, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory responses. Furthermore, its fluorinated structure enhances its bioavailability and stability, making it an attractive candidate for therapeutic interventions.

In addition to its pharmacological applications, 2-[(4-Bromophenyl)Methoxy]-1,4-Difluorobenzene has found utility in materials science as a building block for advanced polymers and optoelectronic materials. Its aromatic system contributes to strong electronic interactions, which are critical for applications such as organic light-emitting diodes (OLEDs) and flexible electronics. Recent research has focused on optimizing its integration into polymer frameworks to enhance device performance while maintaining mechanical stability.

The environmental impact of 2-[(4-Bromophenyl)Methoxy]-1,4-Difluorobenzene has also been a topic of interest. Studies have shown that while the compound is relatively stable under normal conditions, it undergoes degradation under specific environmental stressors such as UV light or microbial activity. These findings are crucial for understanding its long-term effects on ecosystems and guiding sustainable practices in its production and disposal.

From a regulatory standpoint, 2-[(4-Bromophenyl)Methoxy]-1,4-Difluorobenzene is classified as a non-hazardous chemical under most international guidelines when handled according to established safety protocols. Its handling requires standard precautions due to its potential irritant properties but does not pose significant risks when used responsibly in controlled environments.

In conclusion, 2-[(4-Bromophenyl)Methoxy]-1,4-Difluorobenzene (CAS No. 845866-76-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, from drug discovery to materials development. As scientific understanding advances, this compound is poised to play an even more significant role in addressing global challenges in health and technology.